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Compound of Interest

Compound Name: N,N-Dimethylethylenediamine

Cat. No.: B050034

An In-depth Technical Guide on the Health and Safety of N,N-Dimethylethylenediamine
For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive health and safety information for N,N-
Dimethylethylenediamine (CAS No. 108-00-9), also known as 2-Dimethylaminoethylamine. It
is intended for use by professionals in research and development environments. This
document outlines the hazardous properties of the substance, safe handling and storage
procedures, emergency response, and an overview of the methodologies used to determine its
key safety data.

Hazard Identification and Classification

N,N-Dimethylethylenediamine is classified as a hazardous chemical. It is a highly flammable
liquid and vapor that can cause severe skin burns and eye damage. It is also harmful if
swallowed or in contact with skin.[1]

GHS Classification:
o Flammable Liquids: Category 2[1]
» Acute Toxicity, Oral: Category 4[1]

o Acute Toxicity, Dermal: Category 4[1]
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» Skin Corrosion/Irritation: Category 1A[1]

e Serious Eye Damage/Eye Irritation: Category 1[1]

Signal Word: Danger([1]

Hazard Statements:

e H225: Highly flammable liquid and vapor.[2]

e H302 + H312: Harmful if swallowed or in contact with skin.[2]
o H314: Causes severe skin burns and eye damage.[1][2]

Quantitative Safety Data

The following tables summarize the key quantitative health and safety data for N,N-
Dimethylethylenediamine.

Table 1: Toxicological Data

Parameter Species Route Value Reference
LD50 Rat Oral 1135 mg/kg [3]
LD50 Mouse Oral 1200 mg/kg [3]

Table 2: Physical and Chemical Properties
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Property Value Reference
Molecular Formula C4H12N2 [2]
Molecular Weight 88.15 g/mol [2]
Appearance .Cleiar, colorless to light straw 3]
liquid
Odor Amine-like [4]
Boiling Point 104-106 °C [5]
Flash Point 11.7 °C (53.1 °F) - closed cup [2]
Density 0.807 g/mL at 20 °C [5]
Solubility Miscible with water [4]

Experimental Protocols

The safety data presented in this guide are determined by standardized experimental
protocols. Below are summaries of the methodologies for key toxicological and flammability
tests.

Acute Dermal Toxicity Testing (OECD Guideline 402)

Acute dermal toxicity data, such as LD50 values, are essential for assessing the hazards of a
substance upon short-term skin contact. The OECD 402 guideline is a stepwise procedure
designed to minimize the number of animals required.

Methodology:

e Animal Selection: Healthy, young adult rats (typically one sex, usually females) or rabbits are
used.[6] The animals are acclimatized to laboratory conditions for at least 5 days before the
test.

» Preparation: The day before the test, the fur is removed from the dorsal area of the trunk of
the test animals.[3][6] The test area should cover at least 10% of the body surface area.[6]
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o Dose Administration: The test substance is applied uniformly over the shaved area.[3] For
liquid substances like N,N-Dimethylethylenediamine, it is applied undiluted. The treated
area is then covered with a porous gauze dressing and non-irritating tape.[3]

o Exposure: The animals are exposed to the substance for a 24-hour period.[3][7]

o Observation: After the exposure period, the dressing is removed, and the skin is cleansed.[3]
The animals are then observed for signs of toxicity and mortality for at least 14 days.[7]
Observations include changes in skin and fur, eyes, and mucous membranes, as well as
respiratory, circulatory, autonomic and central nervous system, and somatomotor activity,
and behavior patterns.

o Data Analysis: The LD50 is calculated, which is the statistically estimated dose that is
expected to be lethal to 50% of the tested animals.

Flash Point Determination (ASTM D93 - Pensky-Martens
Closed Cup Method)

The flash point is a critical measure of the flammability of a liquid. The Pensky-Martens closed-
cup test is a standard method for this determination.[8][9]

Methodology:

e Apparatus: A Pensky-Martens closed-cup tester is used. This apparatus consists of a test
cup, a lid with an opening mechanism, a stirring device, an ignition source, and a heating
source.[10]

o Sample Preparation: A sample of the liquid (at least 75 mL) is placed into the test cup to a
specified filling mark.[10]

e Procedure: The lid is placed on the cup, and the sample is heated at a slow, constant rate
while being continuously stirred.[9][11]

« Ignition Test: At regular temperature intervals, the stirring is stopped, and an ignition source
(a small flame) is dipped into the vapor space above the liquid through an opening in the lid.
[1][11]
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o Flash Point Determination: The flash point is the lowest temperature at which the application
of the ignition source causes the vapors of the sample to ignite with a distinct flash inside the
cup.[1][10] The result is corrected to a standard atmospheric pressure.[1]

Safe Handling and Storage
Personal Protective Equipment (PPE)

Given the corrosive and toxic nature of N,N-Dimethylethylenediamine, appropriate PPE is
mandatory to prevent skin and eye contact, and inhalation of vapors.

o Eye and Face Protection: Wear chemical safety goggles and a face shield.[3][12] Eyewash
stations should be readily available.[1]

o Skin Protection: Wear appropriate protective gloves (e.g., butyl rubber, Viton) and clothing to
prevent skin exposure.[3][12] A lab coat or chemical-resistant apron is recommended.[12]

o Respiratory Protection: Work should be conducted in a well-ventilated area, preferably in a
chemical fume hood.[3] If exposure limits are exceeded, use a NIOSH/MSHA approved
respirator with an appropriate cartridge.[1]

Handling

e Use spark-proof tools and explosion-proof equipment.[1]

Ground all containers and equipment to prevent static discharge.[1]

Avoid breathing vapors or mist.[1]

Do not get in eyes, on skin, or on clothing.[3]

Keep away from heat, sparks, and open flames.[1]

Storage

» Store in a tightly closed container in a cool, dry, and well-ventilated area.[3]

o Keep away from sources of ignition.[3]
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e Store in a "flammables area".[3]

» Keep away from incompatible materials such as acids, strong oxidizing agents, acid
anhydrides, acid chlorides, and carbon dioxide.[1]

Emergency Procedures
First Aid Measures

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[3]

Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while
removing contaminated clothing and shoes. Seek immediate medical attention.[3]

Inhalation: Remove from exposure and move to fresh air immediately. If not breathing, give
artificial respiration. If breathing is difficult, give oxygen. Seek immediate medical attention.[3]

Ingestion: Do NOT induce vomiting. If the victim is conscious and alert, give 2-4 cupfuls of
milk or water. Never give anything by mouth to an unconscious person. Seek immediate
medical attention.[3]

Fire-Fighting Measures

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[4]

Specific Hazards: The liquid is highly flammable and vapors may form explosive mixtures
with air.[4] Containers may explode when heated.[4]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.[4]

Accidental Release Measures

o Personal Precautions: Evacuate personnel to a safe area. Remove all sources of ignition.
Wear appropriate personal protective equipment.[4]
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e Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the
product enter drains.[6]

» Methods for Cleaning Up: Absorb the spill with inert material (e.g., sand, vermiculite) and
place it in a suitable container for disposal.[3] Use spark-proof tools.[3]

Visualized Workflows

The following diagrams illustrate key logical and experimental workflows related to the health
and safety of N,N-Dimethylethylenediamine.
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Caption: Logical workflow for implementing safety precautions for hazardous chemicals.
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Caption: Experimental workflow for acute dermal toxicity testing (based on OECD 402).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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